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Compound of Interest

Compound Name: 3-Methyloxetane-3-carbaldehyde

Cat. No.: B1319623

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methyloxetane-3-carbaldehyde is a valuable building block in organic synthesis, particularly
in the fields of medicinal chemistry and drug discovery. The incorporation of the oxetane motif
can lead to improved physicochemical properties of drug candidates, such as increased
solubility and metabolic stability. This technical guide provides a comprehensive overview of
the commercial availability of 3-Methyloxetane-3-carbaldehyde and a detailed, representative
experimental protocol for its application in reductive amination reactions, a common
transformation in the synthesis of bioactive molecules.

Commercial Suppliers and Availability

3-Methyloxetane-3-carbaldehyde (CAS No. 99419-31-5) is available from a range of
commercial suppliers. The table below summarizes the availability, purity, and typical quantities
offered by various vendors. Pricing is subject to change and should be confirmed with the
respective suppliers.
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. . Available )
Supplier Product Name Purity . Lead Time
Quantities
Manchester 3-Methyloxetane-
] >95% 19, 5g 4 - 6 weeks[1]
Organics 3-carbaldehyde
LookChem .
_ 3-Methyloxetane- 50mg, 19, 59, Varies by
Suppliers 95+% to 97.0% ]
) 3-carbaldehyde 10g, 25¢g supplier
(various)
3-methyloxetane-
CP Lab Safety 3-carbaldehyde, min 97% 10g Not specified
min 97%
3-Methyl-
N ) ] Item may be out
BLD Pharm oxetane-3- Not specified Inquire for details
of stock
carbaldehyde
3-Methyl-
Oakwood - ) ) -
] oxetane-3- Not specified Inquire for details  Not specified
Chemical
carbaldehyde

Experimental Protocols

The aldehyde functionality of 3-Methyloxetane-3-carbaldehyde allows for a variety of
chemical transformations. Reductive amination is a key reaction for the introduction of the 3-
methyloxetane moiety into amine-containing molecules, a common strategy in the synthesis of
drug analogues. While a specific protocol for this exact substrate is not readily available in
peer-reviewed literature, a representative procedure can be adapted from established methods
for similar aldehydes.

Representative Protocol: Reductive Amination of 3-
Methyloxetane-3-carbaldehyde

This protocol describes the synthesis of a tertiary amine via the reductive amination of 3-
Methyloxetane-3-carbaldehyde with a secondary amine, such as 3,4-
dimethylphenylpiperazine, a transformation relevant to the synthesis of isoindolinone analogs.

[2]
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Reaction Scheme:

Materials:

o 3-Methyloxetane-3-carbaldehyde (1.0 eq)

o 3,4-dimethylphenylpiperazine (1.1 eq)

e Sodium triacetoxyborohydride (NaBH(OACc)3) (1.5 eq)
¢ Dichloromethane (DCM), anhydrous

e Saturated aqueous sodium bicarbonate (NaHCOs) solution
e Brine

e Anhydrous magnesium sulfate (MgSQOa)

e Round-bottom flask

o Magnetic stirrer

e Separatory funnel

» Rotary evaporator

Procedure:

» To a stirred solution of 3-Methyloxetane-3-carbaldehyde (1.0 equivalent) in anhydrous
dichloromethane (DCM) at room temperature is added 3,4-dimethylphenylpiperazine (1.1
equivalents).

e The reaction mixture is stirred for 30 minutes to allow for the formation of the intermediate
iminium ion.

e Sodium triacetoxyborohydride (1.5 equivalents) is then added portion-wise over 10 minutes.

e The reaction is stirred at room temperature and monitored by thin-layer chromatography
(TLC) until the starting material is consumed (typically 2-4 hours).
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o Upon completion, the reaction is quenched by the slow addition of saturated aqueous
sodium bicarbonate solution.

e The mixture is transferred to a separatory funnel and the layers are separated.
e The aqueous layer is extracted with DCM (3 x volume of aqueous layer).

e The combined organic layers are washed with brine, dried over anhydrous magnesium
sulfate, filtered, and concentrated under reduced pressure using a rotary evaporator.

e The crude product can be purified by flash column chromatography on silica gel to afford the
desired tertiary amine.

Mandatory Visualizations
Synthesis Workflow for Reductive Amination

The following diagram illustrates the general workflow for the reductive amination of 3-
Methyloxetane-3-carbaldehyde.
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Caption: General workflow for the reductive amination of 3-Methyloxetane-3-carbaldehyde.
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Logical Relationship of Reaction Components in
Reductive Amination

This diagram illustrates the roles and relationships of the key components in the reductive

amination process.
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Caption: Key component relationships in the reductive amination reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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